Cas no 68957-38-0 (2-chloro-N-[3-(diethylamino)phenyl]propanamide)

• Product Name: 2-chloro-N-[3-(diethylamino)phenyl]propanamide
• CAS No: 68957-38-0
• MF: C₁₃H₁₉ClN₂O
• MW: 254.755762338638
• CID: 1731297
• PubChem ID: 111471
• Update Time: 2025-04-21

2-chloro-N-[3-(diethylamino)phenyl]propanamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-[3-(diethylamino)phenyl]propanamide
• propanamide, 2-chloro-N-[3-(diethylamino)phenyl]-
• HHGPAQQRGYWABM-UHFFFAOYSA-N
• SCHEMBL11417469
• 3-(2'-Chloropropionylamino)-N,N-diethylaminobenzene
• 2-CHLORO-3'-(DIETHYLAMINO)PROPIONANILIDE
• Propanamide, 2-chloro-N-(3-(diethylamino)phenyl)-
• DTXSID30887604
• AKOS024335737
• 68957-38-0

• Inchi： 1S/C13H19ClN2O/c1-4-16(5-2)12-8-6-7-11(9-12)15-13(17)10(3)14/h6-10H,4-5H2,1-3H3,(H,15,17)
• InChI Key： HHGPAQQRGYWABM-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC1=CC=CC(=C1)N(CC)CC)=O

Computed Properties

• Exact Mass: 254.11877
• Monoisotopic Mass: 254.118591
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3
• XLogP3: 3

Experimental Properties

• Density: 1.148
• Boiling Point: 419.7°C at 760 mmHg
• Flash Point: 207.6°C
• Refractive Index: 1.577
• PSA: 32.34